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Compound of Interest

Compound Name: SR 142948

Cat. No.: B1663775

SR 142948 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability of SR 142948 in various solvents
and under different storage conditions.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage condition for solid SR 1429487
A: Solid SR 142948 should be stored at +4°C for long-term stability.[1]
Q2: How should | prepare and store stock solutions of SR 1429487

A: It is recommended to prepare a stock solution in an organic solvent like DMSO. For storage,
aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store
these aliquots at -20°C for up to one month or at -80°C for up to six months.[2]

Q3: What is the solubility of SR 142948 in common solvents?

A: SR 142948 is soluble in DMSO up to 75 mM and in water up to 25 mM.[1] For in vivo
experiments, co-solvent systems are often necessary to achieve the desired concentration and
maintain solubility in aqueous solutions.

Q4: My SR 142948 solution appears to have precipitated. What should | do?
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A: Precipitation can occur, especially when diluting a concentrated stock solution into an

aqueous buffer. This is a common issue for hydrophobic compounds. To redissolve the

compound, you can try gentle warming and sonication.[2] It is also advisable to prepare fresh

working solutions for each experiment.

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Compound precipitation upon

dilution in aqueous buffer

Low aqueous solubility of SR
142948.

- Prepare a fresh solution for
each experiment. - Use a co-
solvent system (e.g., with
PEG, Tween-80, or corn oil) for
in vivo preparations.[2] -
Employ gentle warming and/or

sonication to aid dissolution.[2]

Inconsistent experimental

results

Degradation of SR 142948 due
to improper storage or

handling.

- Ensure the stock solution is
stored at the recommended
temperature and within the
suggested timeframe. - Avoid
multiple freeze-thaw cycles by
preparing single-use aliquots. -
Perform a stability test of your
specific working solution under

your experimental conditions.

Difficulty dissolving the solid

compound

The compound may require an
organic solvent for initial

dissolution.

- First, dissolve SR 142948 in
DMSO to prepare a
concentrated stock solution. -
Subsequently, dilute the stock
solution into your desired

experimental buffer.

Stability and Solubility Data

Table 1: Recommended Storage Conditions for SR 142948
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Form Storage Temperature Duration

Solid +4°C Long-term[1]
Stock Solution in DMSO -20°C Up to 1 month[2]
-80°C Up to 6 months[2]

Table 2: Solubility of SR 142948

Solvent Maximum Concentration
DMSO 75 mM[1]
Water 25 mM[1]

10% DMSO, 40% PEG300, 5% Tween-80, 45%
=5 mg/mL (7.29 mM)[2]

Saline
10% DMSO, 90% (20% SBE-B-CD in Saline) =5 mg/mL (7.29 mM)[2]
10% DMSO, 90% Corn Oil =5 mg/mL (7.29 mM)[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

» Weigh the required amount of solid SR 142948 (M.Wt: 685.86 g/mol ).
e Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.
e Vortex or sonicate the solution until the compound is completely dissolved.

 Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol for Stability Testing using High-Performance
Liquid Chromatography (HPLC)

This protocol provides a general framework for assessing the stability of SR 142948 in a
specific solvent and storage condition.
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e Preparation of Stability Samples:

o

Prepare a solution of SR 142948 in the solvent of interest at a known concentration.
o Divide the solution into multiple aliquots in appropriate storage vials.

o Store the vials under the desired storage conditions (e.g., room temperature, +4°C, -20°C,
-80°C).

o Include a control sample stored at -80°C, which is considered the most stable condition.
e HPLC Analysis:

o At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve a sample vial
from each storage condition.

o Analyze the sample by a validated stability-indicating HPLC method. The method should
be able to separate the intact SR 142948 from any potential degradation products.

o Quantify the peak area of the intact SR 142948.
o Data Analysis:

o Calculate the percentage of SR 142948 remaining at each time point relative to the initial
concentration (time 0).

o Plot the percentage of remaining SR 142948 against time to determine the degradation
rate.

Signaling Pathway and Experimental Workflow

SR 142948 is a potent and selective antagonist of the Neurotensin Receptor 1 (NTSR1).
Neurotensin binding to NTSR1, a G-protein coupled receptor (GPCR), primarily activates the
Gq alpha subunit. This initiates a signaling cascade involving Phospholipase C (PLC), which
cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates
Protein Kinase C (PKC), leading to downstream cellular responses, including the activation of
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the MAPK/ERK pathway. SR 142948 blocks the binding of neurotensin to NTSR1, thereby
inhibiting this signaling pathway.
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Plot % Remaining vs. Time
to Determine Degradation Rate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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